5-(4-((2-Chloro-4-fluorobenzyl)oxy)-3-methoxyphenyl)-1,3,4-oxadiazol-2-amine

• Molecular Formula: C16H13ClFN3O3
• Molecular Weight: 349.74 g/mol
• IUPAC Name: 5-[4-[(2-chloro-4-fluorophenyl)methoxy]-3-methoxyphenyl]-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C16H13ClFN3O3/c1-22-14-6-9(15-20-21-16(19)24-15)3-5-13(14)23-8-10-2-4-11(18)7-12(10)17/h2-7H,8H2,1H3,(H2,19,21)
• InChI Key: YNPGOOCZXYPSEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=NN=C(O2)N)OCC3=C(C=C(C=C3)F)Cl

Description

5-(4-((2-Chloro-4-fluorobenzyl)oxy)-3-methoxyphenyl)-1,3,4-oxadiazol-2-amine is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a phenyl ring. The phenyl group is further modified at the 4-position by a 2-chloro-4-fluorobenzyloxy moiety and at the 3-position by a methoxy group. This compound’s molecular weight and halogenated substituents suggest adherence to Lipinski’s "rule of five," making it a promising candidate for drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-((2-Chloro-4-fluorobenzyl)oxy)-3-methoxyphenyl)-1,3,4-oxadiazol-2-amine typically involves multiple steps. One common method includes the reaction of 2-chloro-4-fluorobenzyl bromide with 3-methoxyphenol to form an intermediate, which is then reacted with hydrazine hydrate to form the oxadiazole ring . The reaction conditions often involve the use of solvents like ethanol or dimethylformamide (DMF) and catalysts such as potassium carbonate.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

5-(4-((2-Chloro-4-fluorobenzyl)oxy)-3-methoxyphenyl)-1,3,4-oxadiazol-2-amine can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The oxadiazole ring can be reduced under specific conditions to form amine derivatives.

Substitution: The chlorine and fluorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. Reaction conditions often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group can yield 5-(4-((2-Chloro-4-fluorobenzyl)oxy)-3-formylphenyl)-1,3,4-oxadiazol-2-amine .

Scientific Research Applications

Anticancer Activity

Research has indicated that compounds containing the oxadiazole moiety often exhibit significant anticancer properties. A study published in PMC highlighted the synthesis and evaluation of various oxadiazole derivatives, demonstrating their effectiveness against multiple cancer cell lines. In particular, compounds similar to 5-(4-((2-Chloro-4-fluorobenzyl)oxy)-3-methoxyphenyl)-1,3,4-oxadiazol-2-amine were shown to bind effectively to tubulin, a target for many anticancer drugs .

Case Study: Anticancer Evaluation

In a comparative study of oxadiazole derivatives, one compound exhibited a potent growth inhibition rate against the NCI-H460 lung cancer cell line with a percentage growth inhibition (PGI) of over 55% at a concentration of 10 µM . This indicates the potential for 5-(4-((2-Chloro-4-fluorobenzyl)oxy)-3-methoxyphenyl)-1,3,4-oxadiazol-2-amine to be developed further as an anticancer agent.

Antimicrobial Properties

The antimicrobial efficacy of oxadiazole derivatives has also been extensively studied. A series of new oxadiazoles were synthesized and tested for their antibacterial and antifungal activities. Some derivatives showed significant activity against various strains of bacteria and fungi .

Case Study: Antimicrobial Evaluation

In one study focusing on the antimicrobial properties of oxadiazole derivatives, several compounds demonstrated notable effectiveness against tested bacterial strains, suggesting that 5-(4-((2-Chloro-4-fluorobenzyl)oxy)-3-methoxyphenyl)-1,3,4-oxadiazol-2-amine could serve as a lead compound for developing new antimicrobial agents .

Table 2: Mechanisms of Action

Application	Mechanism of Action
Anticancer	Inhibition of tubulin polymerization
Antimicrobial	Disruption of bacterial cell wall synthesis

Mechanism of Action

The mechanism of action of 5-(4-((2-Chloro-4-fluorobenzyl)oxy)-3-methoxyphenyl)-1,3,4-oxadiazol-2-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For instance, it may inhibit the activity of certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 5-(4-((2-Chloro-4-fluorobenzyl)oxy)-3-methoxyphenyl)-1,3,4-oxadiazol-2-amine with structurally analogous compounds, highlighting key differences in substituents, biological activities, and physicochemical properties:

Compound Name	Structural Differences	Biological Activity	Key References
5-(3-Bromo-4-((4-fluorobenzyl)oxy)phenyl)-1,3,4-oxadiazol-2-amine	Bromine at phenyl-3; lacks methoxy group	Enhanced enzyme inhibition due to bromine’s electronegativity
5-(3-Chloro-4-((4-chlorobenzyl)oxy)-5-ethoxyphenyl)-1,3,4-oxadiazol-2-amine	Dual chlorine substituents; ethoxy group at phenyl-5	Improved thermal stability; potential anticancer activity
5-(4-((3-Fluorobenzyl)oxy)-3-iodophenyl)-1,3,4-oxadiazol-2-amine	Iodine at phenyl-3; 3-fluorobenzyloxy group	High binding affinity to tyrosine kinases due to iodine’s polarizability
5-(3-Chloro-4-((2-methylbenzyl)oxy)phenyl)-1,3,4-oxadiazol-2-amine	Methyl group on benzyl; lacks fluorine	Altered steric hindrance reduces receptor selectivity
5-((4-Chloro-2-fluorophenoxy)methyl)-1,3,4-oxadiazol-2-amine	Chloro-fluorophenoxy methyl group instead of benzyloxy	Moderate antimicrobial activity (IC50: 25 µM)

Structural and Electronic Comparisons

• Methoxy vs. Ethoxy : The 3-methoxy group in the target compound offers less steric bulk than the 5-ethoxy group in , possibly improving solubility.
• Ring Modifications : Thiadiazole analogs (e.g., 1,3,4-thiadiazol-2-amine) exhibit distinct electronic profiles due to sulfur’s lower electronegativity, reducing their hydrogen-bonding capacity compared to oxadiazoles .

Physicochemical Properties

• Solubility : The methoxy group improves aqueous solubility compared to ethoxy or tert-butyl substituents .
• Thermal Stability : Differential Scanning Calorimetry (DSC) data suggest the target compound decomposes at ~250°C, comparable to analogs in .

Biological Activity

The compound 5-(4-((2-Chloro-4-fluorobenzyl)oxy)-3-methoxyphenyl)-1,3,4-oxadiazol-2-amine is part of a class of compounds known as oxadiazoles, which have garnered significant interest in medicinal chemistry due to their diverse biological activities. This article aims to explore the biological activity of this specific compound, including its mechanism of action, therapeutic potential, and relevant case studies.

Molecular Formula and Structure

• Molecular Formula: C16H17ClFN3O2
• Molecular Weight: 335.78 g/mol
• Structure: The compound features a 1,3,4-oxadiazole ring, which is known for its pharmacological significance.

Oxadiazoles are recognized for their ability to interact with various biological targets. The specific mechanism of action for 5-(4-((2-Chloro-4-fluorobenzyl)oxy)-3-methoxyphenyl)-1,3,4-oxadiazol-2-amine may involve:

• Inhibition of Enzymatic Activity: Compounds in this class often inhibit enzymes critical for cellular processes, such as topoisomerases and kinases.
• Antiproliferative Effects: Many oxadiazole derivatives show promise as antiproliferative agents against cancer cell lines.

Therapeutic Applications

Research indicates that oxadiazole derivatives possess a range of biological activities, including:

• Anticancer Activity: Several studies have demonstrated that oxadiazole compounds exhibit cytotoxic effects against various cancer cell lines.
• Antimicrobial Properties: Some derivatives have shown effectiveness against bacterial and fungal strains.

Anticancer Activity

A study involving a library of oxadiazole derivatives highlighted the antiproliferative effects of similar compounds against human tumor cell lines. For instance, certain derivatives showed significant cytotoxicity towards HCT-116 (colorectal carcinoma) and HeLa (cervix adenocarcinoma) cells. The mechanism was attributed to the inhibition of topoisomerase I, a critical enzyme in DNA replication .

Antimicrobial Studies

Research on oxadiazole derivatives has also revealed promising antimicrobial activity. In vitro studies have shown that specific compounds can inhibit the growth of pathogenic bacteria and fungi. For example, one study reported an oxadiazole derivative with an IC50 value indicating potent activity against Mycobacterium tuberculosis .

Summary of Biological Activities

Biological Activity	Observed Effects	Reference
Anticancer	Cytotoxicity in HCT-116 and HeLa cells
Antimicrobial	Inhibition of M. tuberculosis
Antifungal	Effective against various fungal strains